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Compound of Interest

Compound Name: 6-Methylphthalazine

Cat. No.: B130039 Get Quote

Introduction

Phthalazine derivatives represent a versatile class of heterocyclic compounds that have

garnered significant interest in medicinal chemistry and agrochemical research due to their

diverse biological activities. While the direct application of 6-Methylphthalazine in the

synthesis of commercialized agrochemicals is not extensively documented in publicly available

literature, the broader phthalazinone scaffold is a key component in the development of potent

bioactive molecules, including those with potential use in agriculture. This document provides

detailed application notes and protocols for a representative phthalazinone derivative, 4-(4-

chlorobenzyl)-2-methylphthalazin-1(2H)-one, which has demonstrated notable antifungal

properties and serves as a pertinent example of the potential of this chemical class in

agrochemical synthesis.

Application Notes: 4-(4-chlorobenzyl)-2-
methylphthalazin-1(2H)-one as a Potential
Antifungal Agent
Compound ID: 4-(4-chlorobenzyl)-2-methylphthalazin-1(2H)-one

Chemical Structure:
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Caption: Synthetic workflow for 4-(4-chlorobenzyl)-2-methylphthalazin-1(2H)-one.
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Caption: Hypothetical mechanism of antifungal action via ergosterol biosynthesis inhibition.

Disclaimer: The information provided is for research and development purposes only. The

synthesis and handling of these chemicals should be performed by trained professionals in a
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controlled laboratory setting with appropriate safety precautions. The efficacy and safety of this

compound as an agrochemical would require extensive field trials and regulatory approval.

To cite this document: BenchChem. [Application of Phthalazine Derivatives in Agrochemical
Synthesis: A Focus on Antifungal Agents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130039#application-of-6-methylphthalazine-in-
agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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